Cas no 2167787-55-3 ({1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol)

• Product Name: {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol
• CAS No: 2167787-55-3
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6499048
• PubChem ID: 165970666
• Update Time: 2025-06-15

{1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol
• EN300-1734994
• 2167787-55-3
• {1-[(1,4-dimethyl-1H-pyrazol-3-yl)methyl]cyclopropyl}methanol

• Inchi： 1S/C10H16N2O/c1-8-6-12(2)11-9(8)5-10(7-13)3-4-10/h6,13H,3-5,7H2,1-2H3
• InChI Key： GJIPHNNGCRMQOC-UHFFFAOYSA-N
• SMILES： OCC1(CC2C(C)=CN(C)N=2)CC1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol

Recent Advances in the Study of {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol (CAS: 2167787-55-3)

The compound {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol (CAS: 2167787-55-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol, which contribute to its ability to interact with specific biological targets. The compound's cyclopropyl and pyrazole moieties are particularly noteworthy, as they are known to enhance metabolic stability and binding affinity. Researchers have successfully synthesized this compound using a multi-step process involving key intermediates, with yields and purity optimized for further biological evaluation.

In vitro and in vivo studies have demonstrated that {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol exhibits promising activity against a range of disease targets. For instance, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting potential applications in autoimmune diseases. Additionally, preliminary data indicate that the compound may modulate specific receptor interactions, opening avenues for its use in neurological disorders.

Further investigations into the pharmacokinetic properties of {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol have revealed favorable absorption and distribution profiles. However, challenges related to its metabolism and excretion remain under study. Researchers are actively exploring structural modifications to improve these properties while maintaining the compound's efficacy.

The potential clinical applications of {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol are currently being evaluated in preclinical models. Early results suggest that it could serve as a lead compound for the development of novel therapeutics in areas such as oncology and immunology. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, {1-(1,4-dimethyl-1H-pyrazol-3-yl)methylcyclopropyl}methanol (CAS: 2167787-55-3) represents a promising candidate for further drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Future studies will focus on optimizing its pharmacological properties and elucidating its mechanisms of action in greater detail.